Cas no 824948-05-2 (3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester)

824948-05-2 structure
Product name:3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
- methyl 2,2-dimethyl-6-phenylmethoxyhex-3-ynoate
- DTXSID60459893
- 824948-05-2
-
- Inchi: InChI=1S/C16H20O3/c1-16(2,15(17)18-3)11-7-8-12-19-13-14-9-5-4-6-10-14/h4-6,9-10H,8,12-13H2,1-3H3
- InChI Key: LTMFURXIVFXSLB-UHFFFAOYSA-N
- SMILES: CC(C)(C#CCCOCC1=CC=CC=C1)C(=O)OC
Computed Properties
- Exact Mass: 260.14124450g/mol
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester Related Literature
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
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Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
824948-05-2 (3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester) Related Products
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